Cas no 1620443-54-0 ((4-Acetylphenyl)(imino)(methyl)-l6-sulfanone)

• Product Name: (4-Acetylphenyl)(imino)(methyl)-l6-sulfanone
• CAS No: 1620443-54-0
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 6627063
• PubChem ID: 135044730
• Update Time: 2025-05-20

(4-Acetylphenyl)(imino)(methyl)-l6-sulfanone Chemical and Physical Properties

Names and Identifiers

• (4-Acetylphenyl)(imino)(methyl)-l6-sulfanone
• SCHEMBL24724076
• AKOS037621257
• 1620443-54-0
• G74342
• 1-[4-(methylsulfonimidoyl)phenyl]ethanone

• Inchi： 1S/C9H11NO2S/c1-7(11)8-3-5-9(6-4-8)13(2,10)12/h3-6,10H,1-2H3
• InChI Key： OHKVZMFIECIUCU-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C(C)=O)=CC=1)(=N)=O

Computed Properties

• Exact Mass: 197.05104977g/mol
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.4Ų

Additional information on (4-Acetylphenyl)(imino)(methyl)-l6-sulfanone

Introduction to (4-Acetylphenyl)(imino)(methyl)-l6-sulfanone (CAS No. 1620443-54-0)

(4-Acetylphenyl)(imino)(methyl)-l6-sulfanone, with the CAS number 1620443-54-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The unique structural features of (4-Acetylphenyl)(imino)(methyl)-l6-sulfanone make it a promising candidate for various therapeutic applications.

The chemical structure of (4-Acetylphenyl)(imino)(methyl)-l6-sulfanone consists of an acetylphenyl group, an imino group, and a methyl group, all attached to a sulfonamide moiety. This combination of functional groups imparts specific physicochemical properties that are crucial for its biological activity. The acetylphenyl group contributes to the compound's lipophilicity, enhancing its ability to cross cell membranes and reach intracellular targets. The imino group and the sulfonamide moiety are known for their ability to form hydrogen bonds and interact with biological macromolecules, such as enzymes and receptors.

Recent studies have highlighted the potential of (4-Acetylphenyl)(imino)(methyl)-l6-sulfanone in various therapeutic areas. One notable application is in the treatment of bacterial infections. Sulfonamides have long been used as antibacterial agents due to their ability to inhibit bacterial dihydropteroate synthase, an enzyme essential for folic acid synthesis. Research has shown that (4-Acetylphenyl)(imino)(methyl)-l6-sulfanone exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria, making it a valuable addition to the arsenal of antibiotics.

In addition to its antibacterial properties, (4-Acetylphenyl)(imino)(methyl)-l6-sulfanone has demonstrated significant anti-inflammatory effects. Inflammation is a complex biological response involving various cellular and molecular processes. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This property makes (4-Acetylphenyl)(imino)(methyl)-l6-sulfanone a potential candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The antitumor activity of (4-Acetylphenyl)(imino)(methyl)-l6-sulfanone has also been investigated in several preclinical studies. Cancer is characterized by uncontrolled cell growth and resistance to apoptosis. Research has shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For example, it has been reported to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in cancer progression. These findings suggest that (4-Acetylphenyl)(imino)(methyl)-l6-sulfanone could be developed as a novel anticancer agent.

The pharmacokinetic properties of (4-Acetylphenyl)(imino)(methyl)-l6-sulfanone have been evaluated in animal models to assess its potential for clinical use. Studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are essential for ensuring effective drug delivery and sustained therapeutic effects. Additionally, preliminary toxicology studies have indicated that (4-Acetylphenyl)(imino)(methyl)-l6-sulfanone

In conclusion, (4-Acetylphenyl)(imino)(methyl)-l6-sulfanone (CAS No. 1620443-54-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in the fields of medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential, paving the way for its use in treating various diseases.